16-hydroxy-9Z-hexadecenoic acid

• CAS: 1619-68-7
• Molecular Formula: C16H30O3
• Molecular Weight: 270.41 g/mol
• InChI: InChI=1S/C16H30O3/c17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16(18)19/h1,3,17H,2,4-15H2,(H,18,19)/b3-1-
• InChIKey: RPQJFAIEPUKQHK-IWQZZHSRSA-N

16-Hydroxy-9Z-hexadecenoic Acid (CAS 1619-68-7): Structural Identity and Procurement Context

16-Hydroxy-9Z-hexadecenoic acid (also known as (9Z)-16-hydroxyhexadec-9-enoic acid) is an omega-hydroxy-long-chain fatty acid and a monounsaturated fatty acid . Structurally, it is palmitoleic acid [(9Z)-hexadec-9-enoic acid] bearing a hydroxyl substitution at the terminal (omega) carbon [1]. This compound is produced via fermentation of methyl palmitoleate using the yeast Torulopsis apicola and serves as a key intermediate in the synthesis of macrocyclic lactones and dihydroxypalmitic acids [2].

Omega-hydroxy fatty acid intermediate for macrocyclic lactone synthesis

Produced via Torulopsis apicola fermentation of methyl palmitoleate

Cis-9Z monounsaturated configuration enables stereospecific transformations

• [1] ChEBI. CHEBI:145299 - (9Z)-16-hydroxyhexadec-9-enoic acid. View Source
• [2] Delphis, C. (2000). Process for manufacturing cis-isoambrettolide and use thereof. US Patent 6,150,538. View Source

Why 16-Hydroxy-9Z-hexadecenoic Acid Cannot Be Interchanged with Palmitoleic Acid or Saturated Analogs

Substituting 16-hydroxy-9Z-hexadecenoic acid with palmitoleic acid (9Z-hexadecenoic acid) or 16-hydroxyhexadecanoic acid introduces critical functional deficits. The terminal hydroxyl group confers unique chemical reactivity essential for macrocyclization and polyester synthesis that the parent monounsaturated fatty acid lacks [1]. Conversely, the 9Z double bond distinguishes it from saturated 16-hydroxyhexadecanoic acid, altering molecular conformation and enabling stereospecific transformations that are impossible with the fully saturated analog . The quantitative evidence below substantiates these non-fungible characteristics.

Palmitoleic acid (lacking terminal –OH)

Lacks the terminal hydroxyl required for macrocyclization and polyester building; may not support similar reactivity.

16-Hydroxyhexadecanoic acid (saturated)

Absence of the 9Z double bond alters molecular conformation and may limit stereospecific transformation pathways.

• [1] Delphis, C. (2000). Process for manufacturing cis-isoambrettolide and use thereof. US Patent 6,150,538. View Source

16-Hydroxy-9Z-hexadecenoic Acid: Quantitative Differentiation vs. Structural Analogs and Process Alternatives

Fermentation Yield of 16-Hydroxy-9Z-hexadecenoic Acid from Methyl Palmitoleate vs. Other Substrates

Fermentation of methyl palmitoleate by Torulopsis apicola yields 40–70% hydroxy fatty acids, with 16-hydroxy-cis-9-hexadecenoic acid as the major component [1]. This contrasts sharply with fermentation of C14 and C15 esters/hydrocarbons, which yield only 10–20% hydroxy fatty acids [2]. The substantial yield advantage makes methyl palmitoleate the preferred substrate for producing this specific omega-hydroxy fatty acid.

Fermentation yield

Head-to-head

2- to 7-fold higher (40–70% vs. 10–20%)

Supports substrate selection for scalable production

Yield range reported with Torulopsis apicola; conditions may vary

Evidence Dimension	Fermentation yield of hydroxy fatty acids
Target Compound Data	40–70% yield from methyl palmitoleate substrate
Comparator Or Baseline	10–20% yield from C14 and C15 esters/hydrocarbons
Quantified Difference	2- to 7-fold higher yield
Conditions	Fermentation with Torulopsis apicola yeast

Why This Matters

This yield differential directly impacts procurement economics and process scalability for industrial or research-scale production.

• [1] Tulloch, A. P., & Spencer, J. F. T. (1968). Fermentation of long-chain compounds by Torulopsis apicola. IV. Products from esters and hydrocarbons with 14 and 15 carbon atoms and from methyl palmitoleate. Canadian Journal of Chemistry, 46(9), 1523-1528. View Source
• [2] Tulloch, A. P., & Spencer, J. F. T. (1968). Fermentation of long-chain compounds by Torulopsis apicola. IV. Products from esters and hydrocarbons with 14 and 15 carbon atoms and from methyl palmitoleate. Canadian Journal of Chemistry, 46(9), 1523-1528. View Source

Physical State Distinction: Cis vs. Trans Isomer of 16-Hydroxy-9-hexadecenoic Acid

The cis isomer of 16-hydroxy-9-hexadecenoic acid exists as a yellow oily substance, whereas the trans isomer is a monoclinic crystal [1]. This physical state difference is critical for formulation, handling, and downstream processing applications.

Physical state

Reported

Cis: yellow oily liquid · Trans: monoclinic crystal

Isomer identity dictates handling and formulation compatibility

Ambient conditions; verify isomer identity for workflow

Evidence Dimension	Physical state at ambient conditions
Target Compound Data	Cis isomer: yellow oily substance
Comparator Or Baseline	Trans isomer: monoclinic crystal
Quantified Difference	Liquid vs. crystalline solid
Conditions	Ambient temperature and pressure

Why This Matters

Physical state dictates handling, storage, and compatibility in formulation workflows; the cis isomer's oily nature may be advantageous for certain applications where a crystalline solid is less desirable.

• [1] PMC Table 1. (2023). International Journal of Molecular Sciences, 24(8), 8011. Table 1: Property Index. View Source

Synthetic Utility: Cis-16-Hydroxy-9-hexadecenoic Acid as a Direct Precursor to Cis-Isoambrettolide

Cis-16-hydroxy-9-hexadecenoic acid is a key precursor in the patented synthesis of cis-isoambrettolide, a macrocyclic lactone with musk odor [1]. The process involves epoxidation, hydrolysis, and macrolactonization steps that are stereospecific and rely on the cis configuration of the starting material [2]. The trans isomer would yield a different stereoisomer of isoambrettolide with potentially altered olfactory properties, making the cis form essential for this application.

Synthetic pathway

Patent context

Cis configuration required for macrolactonization to cis-isoambrettolide

Cis isomer enables target musk fragrance stereoisomer

Multi-step synthesis; trans isomer yields different product

Evidence Dimension	Synthetic pathway specificity
Target Compound Data	Cis-16-hydroxy-9-hexadecenoic acid → cis-isoambrettolide
Comparator Or Baseline	Trans isomer would yield trans-isoambrettolide
Quantified Difference	Stereochemical divergence; exact olfactory/performance data not provided in source
Conditions	Multi-step chemical synthesis (epoxidation, hydrolysis, macrolactonization)

Why This Matters

For fragrance and flavor research, the specific stereoisomer dictates olfactory character and regulatory status; the cis form is required for the desired musk note.

• [1] Delphis, C. (2000). Process for manufacturing cis-isoambrettolide and use thereof. US Patent 6,150,538. View Source
• [2] Delphis, C. (2000). Process for manufacturing cis-isoambrettolide and use thereof. US Patent 6,150,538. Claims 1-2. View Source

Biological Activity: Potential PPARα Pathway Modulation – A Structural Inference

Compounds structurally related to 16-hydroxy-9Z-hexadecenoic acid have been shown to activate the peroxisome proliferator-activated receptor alpha (PPARα) signaling pathway, which plays a crucial role in lipid metabolism and inflammation regulation . While direct quantitative data for this specific compound is absent from the literature, its omega-hydroxy monounsaturated fatty acid structure places it within a class of known PPAR-modulating oxylipins [1].

PPARα modulation

Class-level

No direct data; structural class inference from related oxylipins

Candidate for exploratory lipid signaling research; requires validation

Direct experimental confirmation absent

Evidence Dimension	PPARα activation potential
Target Compound Data	No direct quantitative data available
Comparator Or Baseline	Structurally related compounds (class inference)
Quantified Difference	Not quantifiable
Conditions	In silico/class inference; experimental validation required

Why This Matters

This provides a rational basis for selecting this compound in exploratory lipid signaling or metabolic disease research, pending direct experimental confirmation.

• [1] Moldes-Anaya, A., et al. (2018). Synthesis and biological evaluations of marine oxohexadecenoic acids: PPARα/γ dual agonism and anti-diabetic target gene effects. European Journal of Medicinal Chemistry, 155, 736-753. View Source

16-Hydroxy-9Z-hexadecenoic Acid: Validated Application Scenarios for Procurement and Research Prioritization

Biotechnological Production of ω-Hydroxy Fatty Acids

Fermentation of methyl palmitoleate using Torulopsis apicola offers a high-yield route (40–70%) to 16-hydroxy-9Z-hexadecenoic acid, making it the preferred substrate choice for researchers and manufacturers seeking efficient production of this specific hydroxy fatty acid [1].

Synthesis of Macrocyclic Musk Fragrances

As the key cis-configured precursor, this compound is essential for the patented synthesis of cis-isoambrettolide, a macrocyclic musk lactone. Procurement of the correct cis isomer is mandatory for obtaining the desired olfactory character [2].

Formulation Development Involving Unsaturated Hydroxy Fatty Acids

The cis isomer's oily physical state (vs. the trans isomer's crystalline form) may offer advantages in certain formulation matrices. Researchers should verify isomer identity to ensure consistent material properties in their experiments [3].

Exploratory Research in Lipid Signaling and Metabolism

Based on class-level structural inferences, this compound may be a candidate for investigating PPARα-mediated pathways in lipid metabolism and inflammation, although direct experimental validation is required .

Application

Selection Property

Validation Focus

Biotechnological production of ω-hydroxy fatty acids

Fermentation yield from methyl palmitoleate

Substrate specificity and process scalability

Synthesis of macrocyclic musk fragrances

Cis-9Z configuration requirement

Stereochemical purity and olfactory outcome

Formulation development with unsaturated hydroxy fatty acids

Oily liquid physical state (cis isomer)

Isomer identity verification for consistent handling

Exploratory lipid signaling and metabolism research

Structural class inference (omega-hydroxy MUFA)

Direct PPARα pathway validation needed

• [1] Tulloch, A. P., & Spencer, J. F. T. (1968). Fermentation of long-chain compounds by Torulopsis apicola. IV. Products from esters and hydrocarbons with 14 and 15 carbon atoms and from methyl palmitoleate. Canadian Journal of Chemistry, 46(9), 1523-1528. View Source
• [2] Delphis, C. (2000). Process for manufacturing cis-isoambrettolide and use thereof. US Patent 6,150,538. View Source
• [3] PMC Table 1. (2023). International Journal of Molecular Sciences, 24(8), 8011. Table 1: Property Index. View Source